Cas no 479411-96-6 (3-Bromo-5-cyanophenylboronic acid pinacol ester)

3-Bromo-5-cyanophenylboronic acid pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its bromo and cyano substituents enhance reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The pinacol ester group improves stability, facilitating handling and storage under ambient conditions. This compound is particularly useful for constructing complex biaryl structures due to its compatibility with diverse reaction conditions. Its well-defined crystalline form ensures consistent performance in catalytic transformations. Suitable for use in both academic research and industrial applications, it offers reliable reactivity while minimizing side reactions.
3-Bromo-5-cyanophenylboronic acid pinacol ester structure
479411-96-6 structure
Product Name:3-Bromo-5-cyanophenylboronic acid pinacol ester
CAS No:479411-96-6
MF:C13H15BBrNO2
MW:307.978702783585
MDL:MFCD11846465
CID:1024913
PubChem ID:11404046
Update Time:2025-06-07

3-Bromo-5-cyanophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • 3-Bromo-5-cyanophenylboronic acid pinacol ester
    • BENZONITRILE,3-BROMO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)
    • AKOS015999355
    • MB10097
    • C13H15BBrNO2
    • DB-366207
    • CS-0175567
    • 479411-96-6
    • (3-BROMO-5-CYANOPHENYL)BORONIC ACID PINACOL ESTER
    • DTXSID00464885
    • RXYJIHWLAKWJTK-UHFFFAOYSA-N
    • MFCD11846465
    • BS-28886
    • A872010
    • 3-Bromo-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzonitrile
    • SCHEMBL12522631
    • 3-Bromo-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
    • MDL： MFCD11846465
    • Inchi： 1S/C13H15BBrNO2/c1-12(2)13(3,4)18-14(17-12)10-5-9(8-16)6-11(15)7-10/h5-7H,1-4H3
    • InChI Key： RXYJIHWLAKWJTK-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C#N)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 307.03800
  • Monoisotopic Mass: 307.03792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25000
  • LogP: 2.61998

3-Bromo-5-cyanophenylboronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-5-cyanophenylboronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019099026-5g
3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 479411-96-6 95%
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 $1144.50 2023-09-01
abcr
AB311475-250 mg
3-Bromo-5-cyanophenylboronic acid pinacol ester, 96%; .
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abcr
AB311475-1 g
3-Bromo-5-cyanophenylboronic acid pinacol ester, 96%; .
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Fluorochem
213222-250mg
3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
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Fluorochem
213222-1g
3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 479411-96-6 95%
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 ￡250.00 2022-02-28
Fluorochem
213222-5g
3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 479411-96-6 95%
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 ￡1000.00 2022-02-28
Chemenu
CM133920-250mg
3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 479411-96-6 95%
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Chemenu
CM133920-1g
3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
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Chemenu
CM133920-5g
3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
 479411-96-6 95%
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TRC
B682768-25mg
3-Bromo-5-cyanophenylboronic acid pinacol ester
 479411-96-6
25mg
 $ 64.00 2023-04-18

3-Bromo-5-cyanophenylboronic acid pinacol ester Production Method

3-Bromo-5-cyanophenylboronic acid pinacol ester Related Literature

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